Cas no 2229315-80-2 (2-3-(trifluoromethyl)pyridin-2-ylethanethioamide)

• Product Name: 2-3-(trifluoromethyl)pyridin-2-ylethanethioamide
• CAS No: 2229315-80-2
• MF: C₈H₇F₃N₂S
• MW: 220.214790582657
• CID: 6292844
• PubChem ID: 165974100
• Update Time: 2025-05-20

2-3-(trifluoromethyl)pyridin-2-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)pyridin-2-ylethanethioamide
• EN300-1943761
• 2-[3-(trifluoromethyl)pyridin-2-yl]ethanethioamide
• 2229315-80-2

• Inchi： 1S/C8H7F3N2S/c9-8(10,11)5-2-1-3-13-6(5)4-7(12)14/h1-3H,4H2,(H2,12,14)
• InChI Key： INMUNPKZJVTUKQ-UHFFFAOYSA-N
• SMILES： S=C(CC1C(C(F)(F)F)=CC=CN=1)N

Computed Properties

• Exact Mass: 220.02820389g/mol
• Monoisotopic Mass: 220.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71Ų

Additional information on 2-3-(trifluoromethyl)pyridin-2-ylethanethioamide

Comprehensive Overview of 2-3-(Trifluoromethyl)pyridin-2-ylethanethioamide (CAS No. 2229315-80-2)

2-3-(Trifluoromethyl)pyridin-2-ylethanethioamide (CAS No. 2229315-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with a trifluoromethyl group and an ethanethioamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

In recent years, the scientific community has focused on trifluoromethylated pyridines due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the ethanethioamide group further expands its utility, as thioamides are known to participate in hydrogen bonding and metal coordination, making them valuable in medicinal chemistry and material science. This compound aligns with the growing trend of incorporating heterocyclic scaffolds into novel drug candidates, addressing challenges such as drug resistance and target specificity.

The synthesis of 2-3-(Trifluoromethyl)pyridin-2-ylethanethioamide involves multi-step organic reactions, often starting from commercially available 2-chloro-3-(trifluoromethyl)pyridine. Advanced techniques like palladium-catalyzed cross-coupling and nucleophilic substitution are employed to achieve high yields and purity. Its characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis, ensuring compliance with industry standards. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, CAS No. 2229315-80-2 is gaining traction as a building block for crop protection agents and veterinary pharmaceuticals. The trifluoromethyl group's electronegativity and steric effects contribute to the compound's ability to interact with biological targets, such as enzymes and receptors. This has led to its exploration in pesticide formulations, where it may offer improved efficacy against resistant pests. Additionally, its potential role in anticancer and antiviral drug development is under investigation, aligning with global efforts to combat emerging diseases.

Environmental and regulatory considerations are also pivotal when discussing 2-3-(Trifluoromethyl)pyridin-2-ylethanethioamide. The compound's biodegradability and ecotoxicological profile are subjects of ongoing studies, particularly as sustainability becomes a priority in chemical manufacturing. Researchers are optimizing synthetic routes to minimize waste and energy consumption, leveraging green chemistry principles. These efforts resonate with the broader push for eco-friendly agrochemicals and pharmaceutical intermediates, addressing consumer and regulatory demands for safer products.

In conclusion, 2-3-(Trifluoromethyl)pyridin-2-ylethanethioamide (CAS No. 2229315-80-2) represents a promising candidate for diverse applications, from drug discovery to agricultural science. Its structural features and functional groups make it a valuable tool for researchers tackling global challenges in health and food security. As innovation in fluorine chemistry and heterocyclic synthesis advances, this compound is poised to play a pivotal role in shaping future technologies.